Cas no 871507-80-1 (8-Bromo-2-phenylquinoline)

• Product Name: 8-Bromo-2-phenylquinoline
• CAS No: 871507-80-1
• MF: C₁₅H₁₀BrN
• MW: 284.150602817535
• CID: 1024018
• PubChem ID: 70700495
• Update Time: 2025-05-21

8-Bromo-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-phenylquinoline
• 2-Phenyl-8-Bromoquinoline
• SB68831
• 871507-80-1
• MFCD22376726
• CS-0181041
• FT-0733216
• F19162
• AKOS016004372
• KORMPLQVNKCGIQ-UHFFFAOYSA-N
• DTXSID30743317
• SCHEMBL15229057
• DA-19507

• MDL： MFCD22376726
• Inchi： 1S/C15H10BrN/c16-13-8-4-7-12-9-10-14(17-15(12)13)11-5-2-1-3-6-11/h1-10H
• InChI Key： KORMPLQVNKCGIQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=C(C3C=CC=CC=3)N=C21

Computed Properties

• Exact Mass: 282.99966g/mol
• Monoisotopic Mass: 282.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-Bromo-2-phenylquinoline

8-Bromo-2-phenylquinoline: A Comprehensive Overview

8-Bromo-2-phenylquinoline (CAS No. 871507-80-1) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The introduction of a bromine atom at the 8-position and a phenyl group at the 2-position imparts unique chemical and physical properties to this molecule, making it a valuable compound for various applications.

The synthesis of 8-bromo-2-phenylquinoline involves a series of well-established organic reactions, including Friedlander synthesis, Skraup synthesis, and other quinoline-forming reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while minimizing side reactions. These developments have significantly improved the yield and purity of 8-bromo-2-phenylquinoline, making it more accessible for large-scale applications.

One of the most promising applications of 8-bromo-2-phenylquinoline lies in its potential as a building block for drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has been extensively studied. Recent research has demonstrated its efficacy in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. For example, studies have shown that 8-bromo-2-phenylquinoline derivatives can modulate beta-secretase activity, which is critical in amyloid-beta production—a hallmark of Alzheimer's pathology.

In addition to its pharmacological applications, 8-bromo-2-phenylquinoline has also found utility in materials science. Its aromaticity and conjugated system make it an excellent candidate for use in organic electronics. Researchers have investigated its potential as an electron transport layer in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent findings suggest that incorporating 8-bromo-2-phenylquinoline into device architectures can enhance charge carrier mobility and improve device efficiency.

The chemical stability of 8-bromo-2-phenylquinoline is another attribute that contributes to its versatility. Studies have shown that the compound exhibits remarkable thermal stability, with a decomposition temperature exceeding 300°C under inert conditions. This property makes it suitable for high-temperature applications, such as catalyst supports or high-performance polymers.

From a structural perspective, the bromine atom at the 8-position plays a crucial role in modulating the electronic properties of 8-bromo-2-phenylquinoline. Bromine's electronegativity introduces electron-withdrawing effects, which influence the compound's reactivity and solubility. This feature has been exploited in various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 8-bromo-2-phenylquinoline. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation across its aromatic system, leading to strong absorption bands in the ultraviolet-visible spectrum. These findings have implications for its use in sensing applications, where chromophores with tailored absorption properties are highly sought after.

In conclusion, 8-bromo-2-phenylquinoline (CAS No. 871507-80-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new functionalities and optimizations, the future prospects for this compound appear highly promising.